
An In-depth Technical Guide to the Physical
Properties of Mercury-Thallium Alloys

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mercury;thallium

Cat. No.: B15483679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

mercury-thallium (Hg-Tl) alloys. This document is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of these materials for

their work. The guide covers key physical characteristics, methodologies for their

measurement, and visual representations of important concepts.

Core Physical Properties
Mercury-thallium alloys exhibit a range of interesting physical properties that vary with their

composition. Of particular note is the eutectic alloy, which has a significantly lower freezing

point than pure mercury.

Melting Point and Eutectic Composition
The mercury-thallium system forms a eutectic alloy, which is a mixture that melts and solidifies

at a single, sharp temperature that is lower than the melting points of the individual

components. An alloy with 8.5% thallium by weight forms a eutectic that freezes at -60 °C, a

temperature approximately 20 °C below the freezing point of pure mercury.[1][2] The

intermetallic compound Hg₅Tl₂ which corresponds to 28.6 atomic percent of thallium, displays a

congruent melting point at 14.5 °C.[3] Another eutectic point in the central part of the phase

diagram is observed at a composition of 40.5 atomic percent of thallium, with a melting point of

0.3 °C.[3]
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Density
The density of mercury-thallium alloys is dependent on the specific composition. While

comprehensive tabulated data for the density of the alloys across a wide range of compositions

was not available in the searched resources, the densities of the pure constituent elements are

well-established.

Material Density (g/cm³)

Mercury (liquid) 13.534

Thallium (solid) 11.85

Note: The density of the alloys will vary between these values depending on the composition

and temperature.

Viscosity
The viscosity of liquid mercury-thallium alloys is a critical property, particularly for applications

involving fluid dynamics. A study of alloys with a composition around Hg₅Tl₂ (28.5-29.5 atomic

percent thallium) has been conducted, though specific tabulated data across a broad range of

compositions and temperatures is not readily available in the public domain.[4] It has been

noted that in the vicinity of the Hg₅Tl₂ intermetallic compound, there is an extreme of viscosity.

Thermal Expansion
Data on the coefficient of thermal expansion for mercury-thallium alloys is not readily available

in the reviewed literature. However, the linear thermal expansion coefficients for the pure

elements are known.

Material
Linear Thermal Expansion Coefficient
(per °C)

Mercury 61 x 10⁻⁶

Thallium 29.9 x 10⁻⁶

Note: The thermal expansion of the alloys will be a function of their composition.
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Experimental Protocols
The determination of the physical properties of mercury-thallium alloys requires precise and

often specialized experimental techniques, particularly given the hazardous nature of both

mercury and thallium.

Alloy Preparation
A common method for the preparation of mercury-thallium alloys involves the direct melting of

the constituent elements in a controlled environment to prevent oxidation.

Methodology:

High-purity mercury (e.g., 99.99%) and thallium (e.g., 99.999%) are weighed to the desired

atomic or weight percentages.

The metals are placed in a sealed, inert container, such as a silica chamber.

To prevent oxidation, the chamber is evacuated and filled with an inert gas mixture, for

example, 80% helium and 20% hydrogen.

The chamber is heated to a temperature high enough to ensure the complete melting and

homogenization of the alloy. For some preparations, this can be a temperature where the

vapor pressure of mercury reaches approximately 0.9 bar.

The molten alloy is held at this temperature for a period of time (e.g., 2-3 hours) to ensure

thorough mixing.

The alloy is then cooled. The composition can be verified by techniques such as determining

the melting point of the resulting alloy.

Density Measurement
The density of liquid metal alloys can be determined using several established methods.

Methodology: Pycnometer Method

A pycnometer, a flask with a precisely known volume, is weighed empty.
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The pycnometer is then filled with the mercury-thallium alloy at a controlled temperature.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the alloy by the known volume of the

pycnometer. This method provides an absolute determination of density but requires careful

handling to ensure complete filling and to avoid changes in alloy composition due to volatility.

Viscosity Measurement
The viscosity of liquid mercury-thallium alloys can be measured using techniques suitable for

liquid metals.

Methodology: Oscillating Viscometer

A sample of the liquid alloy is placed in a crucible.

The crucible is suspended by a torsion wire, forming a pendulum.

The pendulum is set into oscillation.

The damping of the oscillation, which is a function of the viscosity of the liquid, is measured.

The shear viscosity can be calculated from the parameters of the oscillating system and the

damping characteristics. This method is well-suited for measuring the viscosity of molten

metals at various temperatures.[4]

Structural Analysis
X-ray diffraction is a powerful technique for studying the atomic arrangement in liquid alloys.

Methodology: X-ray Diffraction

A monochromatic X-ray beam is directed at a sample of the liquid mercury-thallium alloy.

The X-rays are scattered by the atoms in the liquid, producing a diffraction pattern.

The intensity of the scattered X-rays is measured as a function of the scattering angle.
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The resulting diffraction pattern provides information about the average interatomic distances

and the coordination number in the liquid alloy. This technique has been used to study the

structure of liquid Hg-Tl alloys at room temperature.

Visualizations
The following diagrams illustrate key aspects of mercury-thallium alloys.

Simplified Mercury-Thallium Phase Diagram
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A simplified representation of the Hg-Tl phase diagram.
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Experimental Workflow for Viscosity Measurement

Start: Prepare Hg-Tl Alloy

Place Alloy Sample in Crucible

Suspend Crucible in Oscillating Viscometer

Induce Torsional Oscillation

Measure Damping of Oscillation

Calculate Viscosity from Damping Data

End: Viscosity Determined

Click to download full resolution via product page

Workflow for determining the viscosity of a Hg-Tl alloy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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